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Compound of Interest

Compound Name: 3,5-Dichlorophenyl thioethanol

Cat. No.: B021172

Technical Dossier: 3,5-Dichlorophenyl
thioethanol

CAS Number: 101079-86-1 Molecular Formula: CsHsCl20S Molecular Weight: 223.12 g/mol [1]
[21[3]

This document provides a summary of the available technical information for 3,5-
Dichlorophenyl thioethanol. Despite a comprehensive search of scientific literature and
chemical databases, detailed experimental protocols, in-depth guantitative data, and
associated biological signaling pathways for this specific compound are not readily available.
The information presented herein is based on data from chemical suppliers and publicly
accessible databases.

Physicochemical Properties

A summary of the basic physicochemical properties of 3,5-Dichlorophenyl thioethanol is
provided in the table below. This information is aggregated from various chemical suppliers and
databases.
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Property Value Source

CAS Number 101079-86-1 [11[2][3][4]

Molecular Formula CsHsCIl20S [1][3]

Molecular Weight 223.12 g/mol [1112][3]
2-((3,5-

Alternate Name ) )
Dichlorophenyl)thio)ethanol

Experimental Data

Detailed experimental protocols and quantitative data from specific research applications
involving 3,5-Dichlorophenyl thioethanol are not available in the public domain. Searches for
its use in biological assays, synthetic methodologies, or as a research chemical did not yield
specific experimental procedures or datasets.

Biological Activity and Signaling Pathways

There is currently no information available in scientific literature regarding the biological activity
of 3,5-Dichlorophenyl thioethanol. Consequently, no signaling pathways associated with this
compound have been described. Research on structurally related compounds, such as other
dichlorophenyl derivatives, has indicated potential biological activities, but this cannot be
directly extrapolated to 3,5-Dichlorophenyl thioethanol.

Logical Relationship Diagram

Due to the absence of experimental workflows or described signaling pathways for 3,5-
Dichlorophenyl thioethanol, a diagram illustrating these aspects cannot be generated at this
time. A basic logical diagram representing the currently available information is provided below.
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3,5-Dichlorophenyl thioethanol

CAS Number: 101079-86-1 Molecular Weight: 223.12 g/mol

Molecular Formula: CsHsCl20S

Data Availability

No Detailed Information Found

Click to download full resolution via product page

Caption: Information availability for 3,5-Dichlorophenyl thioethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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